Cas no 1396873-17-8 (1-acetyl-N-(2,2-diethoxyethyl)azetidine-3-carboxamide)

• Product Name: 1-acetyl-N-(2,2-diethoxyethyl)azetidine-3-carboxamide
• CAS No: 1396873-17-8
• MF: C₁₂H₂₂N₂O₄
• MW: 258.314083576202
• CID: 6016766
• PubChem ID: 71785163
• Update Time: 2025-05-21

1-acetyl-N-(2,2-diethoxyethyl)azetidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-acetyl-N-(2,2-diethoxyethyl)azetidine-3-carboxamide
• VU0532542-1
• AKOS024532714
• 1396873-17-8
• F6125-0024

• Inchi： 1S/C12H22N2O4/c1-4-17-11(18-5-2)6-13-12(16)10-7-14(8-10)9(3)15/h10-11H,4-8H2,1-3H3,(H,13,16)
• InChI Key： QQUARTGXBTYDMN-UHFFFAOYSA-N
• SMILES： O=C(C1CN(C(C)=O)C1)NCC(OCC)OCC

Computed Properties

• Exact Mass: 258.15795719g/mol
• Monoisotopic Mass: 258.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 67.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 1-acetyl-N-(2,2-diethoxyethyl)azetidine-3-carboxamide

Comprehensive Overview of 1-acetyl-N-(2,2-diethoxyethyl)azetidine-3-carboxamide (CAS No. 1396873-17-8)

1-acetyl-N-(2,2-diethoxyethyl)azetidine-3-carboxamide (CAS No. 1396873-17-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound belongs to the class of azetidine derivatives, which are increasingly studied for their role in drug discovery and material science. The presence of both acetyl and diethoxyethyl functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for azetidine-based compounds has surged, driven by their utility in designing bioactive molecules. Researchers are particularly interested in 1-acetyl-N-(2,2-diethoxyethyl)azetidine-3-carboxamide due to its potential as a building block for central nervous system (CNS) therapeutics. Its structural motifs are often associated with improved blood-brain barrier penetration, a critical factor in developing treatments for neurological disorders. This aligns with current trends in addressing neurodegenerative diseases like Alzheimer's and Parkinson's, which remain high-priority areas in medical research.

The synthesis of CAS No. 1396873-17-8 involves multi-step organic reactions, including amide coupling and acylation, which are well-documented in peer-reviewed literature. Its carboxamide moiety is particularly noteworthy, as it often enhances solubility and bioavailability—key considerations in modern drug development. These properties have led to its exploration in prodrug formulations, where controlled release and metabolic stability are essential.

From an industrial perspective, 1-acetyl-N-(2,2-diethoxyethyl)azetidine-3-carboxamide is also relevant to green chemistry initiatives. Manufacturers are optimizing synthetic routes to minimize waste and energy consumption, reflecting broader sustainability goals. This resonates with the growing emphasis on environmentally friendly synthesis in the chemical sector, a topic frequently searched by professionals and academics alike.

Analytical characterization of this compound typically employs advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure precise quality control, which is crucial for its application in high-value research. The compound's stability under various conditions is another area of investigation, particularly for long-term storage and transportation in the supply chain.

In summary, 1-acetyl-N-(2,2-diethoxyethyl)azetidine-3-carboxamide (CAS No. 1396873-17-8) represents a compelling case study at the intersection of medicinal chemistry and process optimization. Its dual relevance to cutting-edge therapeutic development and sustainable manufacturing practices positions it as a compound of enduring scientific and commercial interest.